Cas no 649739-67-3 (1-Propanone, 2,3-dibromo-3-(3-chlorophenyl)-1-(4-chlorophenyl)-)

• Product Name: 1-Propanone, 2,3-dibromo-3-(3-chlorophenyl)-1-(4-chlorophenyl)-
• CAS No: 649739-67-3
• MF: C₁₅H₁₀Br₂Cl₂O
• MW: 436.953300952911
• CID: 410238
• PubChem ID: 11037502
• Update Time: 2025-04-19

1-Propanone, 2,3-dibromo-3-(3-chlorophenyl)-1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2,3-dibromo-3-(3-chlorophenyl)-1-(4-chlorophenyl)-
• 2,3-dibromo-3-(3-chlorophenyl)-1-(4-chlorophenyl)propan-1-one
• 649739-67-3
• DTXSID90452837

• Inchi： 1S/C15H10Br2Cl2O/c16-13(10-2-1-3-12(19)8-10)14(17)15(20)9-4-6-11(18)7-5-9/h1-8,13-14H
• InChI Key： QNTRUCQEDLXSDI-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=C(C=1)Cl)C(C(C1C=CC(=CC=1)Cl)=O)Br

Computed Properties

• Exact Mass: 433.8476
• Monoisotopic Mass: 433.84755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07